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Abstract
4-Fluoro-3-methylbenzofuran is a substituted benzofuran derivative of interest in medicinal

chemistry and drug discovery. The benzofuran scaffold is a common motif in biologically active

compounds, and the introduction of fluorine and methyl groups can significantly influence the

physicochemical properties and pharmacological activity of the parent molecule.[1] This

technical guide provides a comprehensive overview of the available data on the

physicochemical properties of 4-Fluoro-3-methylbenzofuran. Due to the limited direct

experimental data for this specific compound, this guide presents a comparative analysis with

its close structural analogs, 3-methylbenzofuran and 4-fluorobenzofuran, to provide estimated

properties. Additionally, a generalized experimental protocol for its synthesis and

characterization is proposed based on established methodologies for substituted benzofurans.

Introduction to Benzofurans in Drug Discovery
Benzofuran and its derivatives are a class of heterocyclic compounds that are constituents of

many natural products and synthetic molecules with a wide range of pharmacological activities.

[2] The benzofuran ring system is considered a "privileged scaffold" in medicinal chemistry due

to its ability to interact with various biological targets. The diverse biological activities exhibited

by benzofuran derivatives include antimicrobial, anti-inflammatory, anticancer, and

neuroprotective properties. The substitution pattern on the benzofuran core plays a crucial role

in determining the specific biological activity and pharmacokinetic profile of the molecule.
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Fluorine substitution, in particular, is a common strategy in drug design to enhance metabolic

stability, binding affinity, and bioavailability.

Physicochemical Properties
Direct experimental data for 4-Fluoro-3-methylbenzofuran is not readily available in the

current literature. Therefore, the physicochemical properties are estimated by comparing the

data of the parent compound, 3-methylbenzofuran, and the related compound, 4-

fluorobenzofuran.

Property
3-
Methylbenzofuran

4-
Fluorobenzofuran

4-Fluoro-3-

methylbenzofuran

(Estimated)

Molecular Formula C₉H₈O[3][4] C₈H₅FO[5] C₉H₇FO

Molecular Weight 132.16 g/mol [3][4] 136.125 g/mol [5] ~150.15 g/mol

Appearance
Colorless to almost

clear liquid[6]
-

Likely a liquid or low-

melting solid

Boiling Point
195-197 °C at 760

mmHg[4]
-

Expected to be slightly

higher than 3-

methylbenzofuran

Melting Point
Not specified (liquid at

room temp.)
- -

Density 1.046 g/mL at 25 °C[4] -

Expected to be slightly

higher than 3-

methylbenzofuran

Refractive Index n20/D 1.554[4] - -

LogP (o/w)
2.89 (experimental)[7],

2.7 (computed)[3]

2.4 (computed for 7-

fluorobenzofuran)[8]

Expected to be in the

range of 2.5 - 3.0

Water Solubility

Estimated at 1749

mg/L @ 25 °C (for 3-

methyl-5-

benzofuranol)[9]

-
Expected to have low

water solubility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15337381?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzofuran
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://cymitquimica.com/products/10-F362341/4-fluorobenzofuran/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzofuran
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://cymitquimica.com/products/10-F362341/4-fluorobenzofuran/
https://www.chemimpex.com/products/42641
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://sielc.com/3-methylbenzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/7-Fluorobenzofuran
https://www.thegoodscentscompany.com/data/rw1681721.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15337381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Synthesis and Characterization
While a specific protocol for 4-Fluoro-3-methylbenzofuran is not documented, a general and

robust synthetic strategy for substituted benzofurans involves the intramolecular cyclization of

appropriately substituted phenols.

General Synthetic Approach
A plausible synthetic route to 4-Fluoro-3-methylbenzofuran would start from a commercially

available fluorophenol derivative. One common method is the palladium-catalyzed coupling of

an o-halophenol with a terminal alkyne, followed by electrophilic cyclization.[10] An alternative

approach involves the reaction of a substituted phenol with an α-haloketone followed by

intramolecular cyclization.

A potential synthetic pathway is outlined below:
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2-Fluoro-6-methylphenol Allyl (2-fluoro-6-methylphenyl) etherAllyl bromide, K2CO3, Acetone 2-Allyl-6-fluoro-4-methylphenolClaisen Rearrangement (Heat) 4-Fluoro-3-methylbenzofuranOxidative Cyclization (e.g., Pd(II) catalyst)

Synthesis

Work-up & Purification

Characterization

Reaction Setup:
- 2-Fluoro-6-methylphenol derivative

- Reagents & Solvent
- Inert atmosphere

Reaction Monitoring (TLC, GC-MS)

Aqueous Work-up &
Extraction

Drying of Organic Layer

Column Chromatography

NMR Spectroscopy (1H, 13C, 19F) Mass Spectrometry (GC-MS, HRMS) IR Spectroscopy Purity Analysis (HPLC, GC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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